Cas no 4970-37-0 (Stigmasta-3,5-diene)

• Product Name: Stigmasta-3,5-diene
• CAS No: 4970-37-0
• MF: C₂₉H₄₈
• MW: 396.691429138184
• CID: 932687
• PubChem ID: 13783149
• Update Time: 2025-04-19

Stigmasta-3,5-diene Chemical and Physical Properties

Names and Identifiers

• (24R)-METHYLCHOLESTA-3,5-DIENE AND (24R)-ETHYLCHOLESTA-3,5-DIENE
• Stigmasta-3,5-diene
• 24-ethylcholesta-3,5-diene
• (24R)-Methylcholesta-3,5-diene and(24R)-ethylcholesta-3,5-diene
• 4970-37-0
• ICCTZARHLGPHMT-BPIBQTEVSA-N
• (8S,9S,10R,13R,14S,17R)-17-((2R)-5-Ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene
• (8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ETHYL-6-METHYLHEPTAN-2-YL)-10,13-DIMETHYL-2,7,8,9,10,11,12,13,14,15,16,17-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHRENE
• G76988
• (8S,9S,10R,13R,14S,17R)-17-((2R)-5-Ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene
• DTXCID101474348
• DTXSID601000829

• Inchi： 1S/C29H48/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h8,10,13,20-22,24-27H,7,9,11-12,14-19H2,1-6H3/t21-,22-,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： ICCTZARHLGPHMT-BPIBQTEVSA-N
• SMILES： [C@]12(C)CC[C@@H]3[C@@]4(C)CCC=CC4=CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CC[C@@H](CC)C(C)C

Computed Properties

• Exact Mass: 396.375601531g/mol
• Monoisotopic Mass: 396.375601531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 480.3°C at 760 mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.52
• LogP: 8.83000
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Stigmasta-3,5-diene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives